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Compound of Interest

Compound Name: LCB 03-0110 dihydrochloride

Cat. No.: B10788013

Essential Safety and Handling of LCB 03-0110
Dihydrochloride

For researchers, scientists, and drug development professionals handling LCB 03-0110
dihydrochloride, a potent c-Src kinase inhibitor, adherence to strict safety protocols is
paramount to ensure personal safety and maintain experimental integrity. This guide provides
essential, immediate safety, handling, and disposal information.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The
following table summarizes the required PPE for handling LCB 03-0110 dihydrochloride.

Body Part Protection Specifications
Safety Glasses with side- )

Eyes ) Conforming to EN166
shields

Compatible chemical-resistant
Hands
gloves

Skin and Body Laboratory coat

Emergency and First Aid Procedures
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Immediate and appropriate response to accidental exposure is critical. The laboratory should
be equipped with a safety shower and an eyewash station.[1]

Exposure Route First Aid Measures

Move the person into fresh air. If not breathing,

If Inhaled . I o
give artificial respiration.
In Case of Skin Contact Wash off with soap and plenty of water.
In Case of Eye Contact Flush eyes with water as a precaution.
Never give anything by mouth to an
If Swallowed

unconscious person. Rinse mouth with water.

Handling and Storage

Proper handling and storage are crucial to maintain the stability and integrity of LCB 03-0110
dihydrochloride.

Aspect Procedure

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

Handling _ o
appropriate exhaust ventilation at places where
dust is formed.

Storage Desiccate at room temperature.

Disposal Plan

All materials contaminated with LCB 03-0110 dihydrochloride must be disposed of as
hazardous waste.
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Waste Type Disposal Procedure

Dispose of contents/container to an approved

Unused Product ]
waste disposal plant.[2]

Hold all material for appropriate disposal as
Contaminated Materials described under section 13 of the Safety Data
Sheet.[1]

Experimental Workflow for Handling LCB 03-0110
Dihydrochloride

The following diagram outlines the standard procedure for safely handling LCB 03-0110
dihydrochloride in a laboratory setting.
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Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Safety Glasses)

,

Prepare a designated handling area
(e.g., chemical fume hood)

Proceed to handling

Hangling
v

Retrieve LCB 03-0110 dihydrochloride from storage

'

Weigh the required amount

'

Prepare stock solution as per protocol

Mfter experiment completion

Cleanup & Disposal

Decontaminate work surfaces

'

Dispose of contaminated waste in designated hazardous waste container

'

Remove and dispose of gloves

Y

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of LCB 03-0110 Dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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